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Compound of Interest

Compound Name: Nickel oxalate dihydrate

Cat. No.: B12335389

Essential Safety and Handling Guide for Nickel
Oxalate Dihydrate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Nickel oxalate dihydrate. It offers
procedural, step-by-step guidance for safe operations and disposal, ensuring user safety and
regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Nickel oxalate dihydrate is a hazardous substance that requires strict safety protocols. It is
harmful if swallowed, inhaled, or in contact with skin, is a suspected carcinogen, and may
cause an allergic skin reaction.[1][2][3] Adherence to the following PPE guidelines is
mandatory.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12335389?utm_src=pdf-interest
https://www.benchchem.com/product/b12335389?utm_src=pdf-body
https://www.benchchem.com/product/b12335389?utm_src=pdf-body
https://www.oxfordlabchem.com/msds/(N-06258)%20NICKEL%20OXALATE%20Dihydrate%2099.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/516789
https://www.guidechem.com/encyclopedia/nickel-oxalate-dihydrate-dic13993.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard

Personal Protective
Equipment (PPE)

Additional Safety Measures

Inhalation

NIOSH-approved N95 or
P1/P3 particulate respirator.[1]

Use in a well-ventilated area,
preferably within a chemical
fume hood with mechanical

exhaust.[1]

Skin Contact

Compatible chemical-resistant

gloves (e.g., nitrile rubber).[1]

Wear a lab coat or other
protective clothing to prevent

skin exposure.[4]

Eye Contact

Chemical safety goggles or a
face shield.[1][5]

An emergency eyewash
station should be readily

accessible.[1]

Ingestion

Do not eat, drink, or smoke in

the laboratory.

Wash hands thoroughly after
handling.[1]

Occupational Exposure Limits

Exposure to nickel and its compounds should be minimized. The following occupational

exposure limits (OELS) have been established:

Organization

Limit

Notes

For nickel compounds,

NIOSH REL 0.015 mg/m3 TWA considered potential
occupational carcinogens.[6]
For metal and insoluble nickel
OSHA PEL 1 mg/m3 TWA
compounds.[6]
For soluble nickel compounds
ACGIH TLV 0.1 mg/m3 TWA ) )
(inhalable particulate mass).[7]
For insoluble nickel
ACGIH TLV 0.2 mg/m3 TWA compounds (inhalable

particulate mass).[7]
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Step-by-Step Handling Protocol

3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[1]

[8]

Keep away from strong oxidizing agents.[1]

Store in a locked cabinet or an area with restricted access.
3.2. Weighing and Transfer:

o Perform all weighing and transfer operations within a certified chemical fume hood to
minimize dust inhalation.

» Use a disposable weighing boat or paper.

o Gently scoop the required amount of Nickel oxalate dihydrate using a clean spatula. Avoid
any actions that could generate dust.[1]

 After weighing, carefully transfer the powder to the reaction vessel.

o Clean the spatula and weighing area with a damp cloth to collect any residual powder.
Dispose of the cloth as hazardous waste.

3.3. General Use in Experiments:

Always wear the prescribed PPE.

Handle the substance with care to avoid creating dust.

Ensure all containers are clearly labeled.

In case of a spill, follow the spill response plan outlined below.
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Spill Response Plan

o Evacuate: Immediately evacuate the affected area.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, including respiratory protection, cover the spill with an
absorbent material to prevent the spread of dust.

o Clean-up: Carefully sweep up the spilled material and place it in a sealed, labeled container
for hazardous waste disposal.[1] Avoid raising dust.[1]

o Decontaminate: Wash the spill site with soap and water after the material has been
collected.[1]

Disposal Plan

All waste containing Nickel oxalate dihydrate must be treated as hazardous waste.
e Solid Waste:

o Collect all solid waste, including contaminated PPE (gloves, disposable lab coats),
weighing paper, and cleaning materials, in a designated, sealed, and clearly labeled
hazardous waste container.

e Liquid Waste:

o Collect all liquid waste from experiments in a designated, sealed, and clearly labeled
hazardous waste container.

o Do not pour any liquid waste containing Nickel oxalate dihydrate down the drain.[8]
» Disposal:

o Arrange for the disposal of all hazardous waste through a licensed professional waste
disposal service in accordance with all federal, state, and local environmental regulations.

[1]
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Workflow for Handling and Disposal

Workflow for Handling and Disposal of Nickel Oxalate Dihydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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